Cas no 874881-01-3 (tert-Butyl 3-acetamidoazetidine-1-carboxylate)

• Product name: tert-Butyl 3-acetamidoazetidine-1-carboxylate
• CAS No: 874881-01-3
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• MDL: MFCD08059440
• CID: 2094190
• PubChem ID: 52180832

tert-Butyl 3-acetamidoazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-acetamidoazetidine-1-carboxylate
• 1-Boc-3-acetaMidoazetidine
• ZJB88101
• N-(1-Boc-3-azetidinyl)acetamide
• MFCD08059440
• DTXSID80680263
• SB11489
• AKOS025290947
• SY098407
• DB-389994
• 1-Boc-3-acetamidoazetidine, AldrichCPR
• AS-33970
• tert-Butyl3-acetamidoazetidine-1-carboxylate
• 874881-01-3
• CS-0048330
• SCHEMBL17247773
• 1,1-Dimethylethyl 3-(acetylamino)-1-azetidinecarboxylate

• MDL： MFCD08059440
• Inchi： InChI=1S/C10H18N2O3/c1-7(13)11-8-5-12(6-8)9(14)15-10(2,3)4/h8H,5-6H2,1-4H3,(H,11,13)
• InChI Key： YLCMFFZFBFOTDQ-UHFFFAOYSA-N
• SMILES： CC(=O)NC1CN(C1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 214.13174244g/mol
• Monoisotopic Mass: 214.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-Butyl 3-acetamidoazetidine-1-carboxylate

Comprehensive Overview of tert-Butyl 3-acetamidoazetidine-1-carboxylate (CAS No. 874881-01-3)

tert-Butyl 3-acetamidoazetidine-1-carboxylate (CAS No. 874881-01-3) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, featuring a tert-butyl protecting group and an acetamido functional moiety, serves as a critical intermediate in the development of bioactive molecules. Its unique azetidine ring structure has garnered significant attention due to its potential applications in drug discovery, particularly in modulating enzyme activity and receptor binding.

The growing interest in tert-Butyl 3-acetamidoazetidine-1-carboxylate aligns with the rising demand for small-molecule therapeutics and peptidomimetics. Researchers frequently search for "azetidine derivatives in drug design" or "carboxylate protecting groups in organic synthesis," reflecting its relevance in modern medicinal chemistry. The compound's stability under mild conditions makes it a preferred choice for N-Boc protection strategies, a technique often discussed in forums and academic papers.

From a synthetic perspective, CAS No. 874881-01-3 is valued for its compatibility with cross-coupling reactions and amide bond formation. Its structural versatility allows for further functionalization, addressing queries like "how to modify azetidine scaffolds"—a trending topic in high-throughput screening workflows. Additionally, the tert-butyloxycarbonyl (Boc) group enables selective deprotection, a feature highlighted in recent publications on prodrug development.

Environmental and safety considerations are also pivotal in discussions about tert-Butyl 3-acetamidoazetidine-1-carboxylate. Laboratories prioritize "green chemistry alternatives" and "low-toxicity intermediates," positioning this compound as a safer option compared to traditional reagents. Its biodegradability profile and compliance with REACH regulations further enhance its appeal in sustainable research practices.

In summary, tert-Butyl 3-acetamidoazetidine-1-carboxylate (CAS No. 874881-01-3) bridges the gap between academic exploration and industrial applications. Its role in advancing fragment-based drug discovery and addressing challenges like "improving oral bioavailability" underscores its importance. As the scientific community continues to explore saturated heterocycles, this compound remains a cornerstone for innovation in life sciences.